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Cat. No.: B1171838 Get Quote

Technical Support Center: Apiezon® L Grease
This guide provides researchers, scientists, and drug development professionals with technical

information, troubleshooting advice, and frequently asked questions regarding the optimal use

of Apiezon® L grease for achieving a perfect vacuum seal.

Frequently Asked Questions (FAQs)
Q1: What is Apiezon L grease and what are its primary applications?

Apiezon L is a silicone and halogen-free ultra-high vacuum grease.[1] It is well-regarded for its

extremely low vapor pressure, making it suitable for use in ultra-high vacuum (UHV)

applications.[2] Its primary uses include sealing and lubricating joints in vacuum systems,

particularly in scientific instruments like mass spectrometers and electron microscopes, where

sample contamination must be avoided.[3] Because it is hydrocarbon-based, it does not suffer

from the "creep" or "carry over" issues associated with silicone greases, which can contaminate

adjacent surfaces and interfere with analytical results.[4][5]

Q2: What are the optimal operating conditions for Apiezon L grease?

Apiezon L is designed for use at ambient temperatures, generally within the range of 10°C to

30°C (50°F to 86°F).[1][2] It has a low melting point (around 47°C) and is not recommended for

use on joints where temperatures will exceed 30°C.[6][7] For higher temperature applications,

Apiezon H or T grease would be more appropriate.[8]
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Q3: How much Apiezon L grease is needed for a perfect seal?

The key to a perfect seal is to use a minimal amount of grease. The goal is to apply a very light,

thin film.[9][10] Over-application can trap air and solvents, creating a "virtual leak" that

compromises the vacuum. A properly greased joint should appear almost transparent.

Q4: What is the correct procedure for applying Apiezon L grease to a ground-glass joint?

Clean: Ensure both the male and female joints are thoroughly clean and dry.

Apply Sparingly: Apply a very small amount of Apiezon L grease only to the upper part of the

male joint.[11]

Assemble: Insert the male joint into the female joint and gently rotate them together. The

grease will spread evenly down the joint, creating a continuous, transparent seal.

Inspect: The final seal should be clear. If there are any streaks or opaque areas, it may

indicate too much grease or trapped contaminants.

Q5: How can I tell if I've used too much grease?

Excess grease will be visible as an opaque or milky band in the joint. You may also see grease

squeezed out of the joint's edges. Excess grease can capture air, leading to leaks, and

increases the surface area for outgassing, which can degrade the quality of the vacuum.[10]

Q6: How should I clean and remove Apiezon L grease?

First, wipe away the excess grease with a clean, lint-free cloth.[4] Any remaining residue can

be effectively removed by washing with an aromatic hydrocarbon solvent such as toluene or

xylene. For a more environmentally friendly option, limonene can be used.[2][4] Apiezon L is

not soluble in alcohols (like ethanol) or ketones (like acetone), so these should not be used for

cleaning.[4][5]

Q7: What materials are compatible with Apiezon L grease?

Apiezon L grease is compatible with a wide range of O-ring and seal materials, including Viton,

silicone, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and
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polypropylene.[4][12] However, due to its hydrocarbon base, it is not compatible with EPDM,

EPR (ethylene propylene rubber), butyl rubber, or PVC seals.[4][12]

Quantitative Data Summary
The technical specifications for Apiezon L grease are critical for ensuring its proper use in high-

vacuum environments.

Property Value Source(s)

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr [2][6][13]

Typical Working Temp. Range 10°C to 30°C (50°F to 86°F) [6][13]

Melting Point (ASTM D566) 42°C to 52°C [6]

Relative Density @ 20°C 0.896 [6][13]

Thermal Conductivity @ 20°C 0.194 W/m°C [12][13]

Lubricity (4 Ball Test) 150 kg [13]

Outgassing (ASTM E595) <1.0% TML; <0.1% CVCM [6][13]

Troubleshooting Guide
Issue: My vacuum system has a leak after assembling with Apiezon L grease.

A leak in a vacuum system can be frustrating. This guide provides a systematic approach to

identifying and resolving the issue.

Initial Checks
Visual Inspection: Carefully examine all greased joints. The grease should form a clear,

continuous film. Opaque or streaky areas may indicate an improper seal or the presence of

contaminants.

Amount of Grease: Confirm that a minimal amount of grease was used. Excess grease can

be a source of leaks. If too much grease is present, disassemble, clean, and re-grease the

joint.
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Mating Surfaces: Check that the mating flange or glass surfaces are free from nicks,

scratches, or any foreign matter that could prevent a proper seal.[9]

Experimental Protocol: Mass Spectrometer Leak
Detection
If initial checks do not resolve the issue, a more sensitive leak detection method is required.

Using the system's mass spectrometer as a detector is a common and effective technique.

Objective: To pinpoint the location of a vacuum leak by introducing a tracer gas at suspected

leak points and monitoring for its characteristic mass-to-charge ratio (m/z).

Materials:

Vacuum system with a mass spectrometer (e.g., a GC/MS)

Source of tracer gas (e.g., Argon (Ar) or a can of dust removal aerosol containing

chlorodifluoromethane)[9]

Pipette tip or a small tube to direct the gas flow

Methodology:

System Operation: Ensure the vacuum system can be safely operated (i.e., the leak is not so

large that it will damage the filament or detector).[9]

Mass Spectrometer Setup:

Set the mass spectrometer to monitor for ions characteristic of your chosen tracer gas. For

Argon, monitor m/z 40. For dust removal aerosol (chlorodifluoromethane), a prominent

peak can be found at m/z 52.[9]

Operate the detector in a mode that allows for real-time monitoring of the selected ion's

intensity (e.g., selected ion monitoring or repeated profile scans).[9]

Leak Testing:

Begin with the most likely sources of leaks, such as the last joint that was assembled.[9]
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Using the pipette tip to control the flow, spray a small amount of the tracer gas onto the

suspected area for a few seconds.

Simultaneously, watch the mass spectrometer's output for a sudden spike in the intensity

of the tracer gas's characteristic ion. A near-instantaneous increase indicates the location

of the leak.[9]

Systematic Search: If the first location shows no leak, proceed systematically to other joints,

seals, and feedthroughs. Patience is key, as it may take a moment for the tracer gas to be

drawn into the system and detected.[9]

Resolution: Once the leak is located, vent the system, disassemble the faulty joint, clean it

thoroughly, and reapply a thin film of Apiezon L grease before reassembling. Pump the

system down and re-test to confirm the leak has been resolved.

Visual Troubleshooting Workflow
The following diagram illustrates a logical workflow for diagnosing and resolving a vacuum leak

after applying Apiezon L grease.
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Caption: Troubleshooting workflow for diagnosing a vacuum leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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